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Chemical Profile of Boc-Asp-Ofm

Boc-Asp-Ofm is a protected derivative of L-aspartic acid, commonly used in peptide synthesis. Its key

chemical identifiers and properties are summarized below.

Table 1: Molecular Identity of Boc-Asp-Ofm

Property Description

IUPAC Name (2S)-4-(9H-Fluoren-9-ylmethoxy)-2-[(2-methylpropan-2-yl)oxycarbonylamino]-4-
oxobutanoic acid [1] [2]

CAS Number 117014-32-1 (primary); 129046-87-3 is also referenced [3] [1] [2]

Molecular
Formula

C₂₃H₂₅NO₆ [3] [1] [2]

Molecular
Weight

411.45 g/mol [3] [2]

Other Identifiers MDL Number: MFCD00076916 [1]; ChemSpider ID: 143840 [1]
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Table 2: Physicochemical Properties & Safety

Property / Aspect Value / Description

Melting Point 138-142 °C [3]

Boating Point 617.4 ± 55.0 °C (Predicted) [3]

Density 1.251 [3]

pKa 4.01 ± 0.19 (Predicted) [3]

Storage 2-8°C [3]

| GH&S Statement | Signal Word: Warning Hazard Statements: H302 (Harmful if swallowed), H315

(Causes skin irritation), H319 (Causes serious eye irritation), H335 (May cause respiratory irritation) [3] |

General Role in Peptide Synthesis and a Hypothetical
Pathway

While specific protocols were not located, Boc-Asp-Ofm is designed for use in Solid-Phase Peptide

Synthesis (SPPS) using the Boc (tert-butyloxycarbonyl) strategy. The OFm (9-fluorenylmethyl) group

specifically protects the side-chain beta-carboxyl of aspartic acid, preventing side reactions like aspartimide

formation during the synthesis of challenging sequences [3] [1] [2].

The following diagram outlines the conceptual role of Boc-Asp-Ofm in a peptide assembly cycle,

highlighting the critical acid-modulation steps.
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Experimental Guidance and Information Gaps

Given the lack of specific protocols in the search results, the following guidance is provided based on

standard peptide synthesis practices.

General Handling and Stock Solution Preparation

Handling: All operations should be conducted in a well-ventilated fume hood. Personal protective

equipment (PPE) including gloves and safety glasses is mandatory [3].
Stock Solution: A typical stock solution might be prepared at a 0.1-0.2 M concentration in an

anhydrous aprotic solvent like DMF or DCM. The solution should be stored under an inert
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atmosphere (e.g., nitrogen) at -20°C to minimize moisture absorption and degradation.

Key Steps in a Hypothetical Synthesis Protocol

Deprotection of the N-terminal Boc Group: This is the primary acid-modulated step. It typically
uses Trifluoroacetic Acid (TFA) in an inert solvent like Dichloromethane (DCM), often with

scavengers to trap the resulting tert-butyl cation.
Neutralization and Washing: After deprotection, the resin is neutralized, usually with a base like

Diisopropylethylamine (DIPEA) in DMF, and thoroughly washed to remove residual acid.
Coupling Reaction: The Boc-Asp-Ofm derivative is activated using standard coupling reagents like

Dicyclohexylcarbodiimide (DCC) or HOBt/DIC and added to the resin-bound peptide chain for a
set period.

Final Global Deprotection: After the full sequence is assembled, a strong acid like Hydrogen
Fluoride (HF) or TFA is used to cleave the peptide from the resin and remove all remaining protecting

groups, including the OFm group on the aspartic acid side chain.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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